molecular formula C11H8ClFN2O2 B8440813 1-(2-Fluoro-phenyl)-5-methoxy-1H-pyrazole-3-carbonyl chloride

1-(2-Fluoro-phenyl)-5-methoxy-1H-pyrazole-3-carbonyl chloride

Cat. No.: B8440813
M. Wt: 254.64 g/mol
InChI Key: PRYRUPXADBKMKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Fluoro-phenyl)-5-methoxy-1H-pyrazole-3-carbonyl chloride is a useful research compound. Its molecular formula is C11H8ClFN2O2 and its molecular weight is 254.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8ClFN2O2

Molecular Weight

254.64 g/mol

IUPAC Name

1-(2-fluorophenyl)-5-methoxypyrazole-3-carbonyl chloride

InChI

InChI=1S/C11H8ClFN2O2/c1-17-10-6-8(11(12)16)14-15(10)9-5-3-2-4-7(9)13/h2-6H,1H3

InChI Key

PRYRUPXADBKMKC-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=NN1C2=CC=CC=C2F)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 1-(2-fluoro-phenyl)-5-methoxy-1H-pyrazole-3-carboxylic acid (39.1 g, 167 mmol) in 2-methyltetrahydrofuran (300 ml) was cooled to 0° C. and DMF (293 μl, 3.81 mmol) was added. Oxalyl chloride (23.1 g, 182 mmol) was added dropwise. After 16 h at room temperature ca. 100 ml of the solvent were removed by distillation. The resulting suspension of the title compound was used directly in the next step.
Quantity
39.1 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Name
Quantity
293 μL
Type
reactant
Reaction Step Two
Quantity
23.1 g
Type
reactant
Reaction Step Three

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